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Compound of Interest

1,2-Didocos-13-enoyl
Compound Name:
phoshatidylcholine

Cat. No.: B145845

Application Notes and Protocols for 1,2-
Didocos-13-enoyl Phosphatidylcholine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines and protocols for the safe handling,
storage, and utilization of 1,2-Didocos-13-enoyl phosphatidylcholine, a key phospholipid in
liposome formulation and lipid bilayer research.

Section 1: Product Information and Specifications

1,2-Didocos-13-enoyl phosphatidylcholine, also known as Dierucoylphosphatidylcholine
(DEPC), is a synthetic phospholipid featuring two C22:1 fatty acid chains. Its unique structure,
with a cis double bond in each acyl chain, imparts high fluidity to lipid bilayers, making it a
valuable component in the formulation of liposomes and for studying membrane properties.

Chemical and Physical Properties
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Property Value

Synonyms Dierucoylphosphatidylcholine, DEPC,
PC(22:1/22:1)

CAS Number 51779-95-4

Molecular Formula Cs2H100NOsP

Molecular Weight 898.33 g/mol

Appearance White to off-white solid

Phase Transition Temp. (Tm) Approximately -15 to -20 °C

Purity >98%

Section 2: Handling and Storage Recommendations

Proper handling and storage are critical to maintain the integrity of 1,2-Didocos-13-enoyl
phosphatidylcholine, given its susceptibility to oxidation.

Safety Precautions

While a specific Safety Data Sheet (SDS) for 1,2-Didocos-13-enoyl phosphatidylcholine is not
readily available, the following precautions, based on similar unsaturated phospholipids, should
be taken.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat, when handling the compound.

Ventilation: Handle in a well-ventilated area or under a fume hood.

Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[1]

Inhalation: Avoid breathing dust or aerosols.[1]

Ingestion: Do not ingest. If swallowed, seek medical attention.

Storage
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Due to the presence of unsaturated fatty acid chains, 1,2-Didocos-13-enoyl
phosphatidylcholine is prone to oxidation.

» Solid Form: Store the solid lipid at -20°C under an inert atmosphere (e.g., argon or nitrogen).

 In Solution: For long-term storage, it is recommended to dissolve the lipid in a suitable
organic solvent, purge with an inert gas, and store in a tightly sealed glass vial at -20°C or
-80°C.[2] Short-term storage of solutions at 4°C is also possible for a few days.[2] Repeated
freeze-thaw cycles should be avoided. Aliquoting the solution is recommended.

. led Sol | Solubili

Solvent Solubility Notes

Ethanol 30 mg/mL[3]

A commonly used solvent

system for dissolving
Chloroform:Methanol (2:1, viv)  Good o )

phospholipids for liposome

preparation.[4]

DMSO 5 mg/mL (with warming)[2]

To ensure complete dissolution, gentle warming and vortexing may be necessary. For acidic
lipids that are difficult to dissolve in chloroform, adding a small amount of methanol (e.g., 2%)
may aid in solubilization.[5]

Section 3: Experimental Protocols

The primary application of 1,2-Didocos-13-enoyl phosphatidylcholine is in the formation of
liposomes for various research and drug delivery applications.

Protocol for Liposome Preparation by Thin-Film
Hydration and Extrusion

This protocol describes a common method for preparing unilamellar liposomes with a defined
size distribution.

Materials:
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e 1,2-Didocos-13-enoyl phosphatidylcholine

e Chloroform:Methanol (2:1, v/v)

o Hydration buffer (e.g., phosphate-buffered saline, pH 7.4)

e Round-bottom flask

« Rotary evaporator

e \Water bath

e Liposome extruder

o Polycarbonate membranes (e.g., 100 nm pore size)

e Glass syringes

Procedure:

e Lipid Film Formation:

o Dissolve the desired amount of 1,2-Didocos-13-enoyl phosphatidylcholine in a
chloroform:methanol (2:1, v/v) mixture in a round-bottom flask.

o Attach the flask to a rotary evaporator.

o Evaporate the solvent under reduced pressure at a temperature above the solvent's
boiling point to form a thin, uniform lipid film on the inner surface of the flask.

o To ensure complete removal of the organic solvent, place the flask under high vacuum for
at least 2 hours or overnight.

e Hydration:

o Add the desired aqueous hydration buffer to the flask containing the dry lipid film. The
temperature of the buffer should be above the phase transition temperature of the lipid (for
DEPC, room temperature is sufficient).
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o Agitate the flask by vortexing or gentle shaking to disperse the lipid film, resulting in the
formation of multilamellar vesicles (MLVSs).

e Extrusion:

o Assemble the liposome extruder with the desired polycarbonate membrane pore size
(e.g., 100 nm).

o Transfer the MLV suspension into a glass syringe.
o Pass the suspension through the extruder membrane to a second syringe.

o Repeat the extrusion process for an odd number of passes (e.g., 11-21 times) to ensure a
homogenous population of unilamellar vesicles (LUVS).[6] The final liposome suspension
should be collected in the second syringe.

Workflow for Liposome Preparation
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Lipid Film Formation

1. Dissolve DEPC in
Chloroform:Methanol (2:1)

:

2. Evaporate solvent using
a rotary evaporator

:

3. Dry film under
high vacuum

Hydiation

4. Add aqueous buffer to
the dry lipid film

:

5. Agitate to form
multilamellar vesicles (MLVs)

|
Extrusion (Si%e Reduction)

6. Pass MLVs through extruder
with defined pore size membrane

:

7. Repeat extrusion (11-21 passes)
to form LUVs

final_product
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Caption: Workflow for preparing unilamellar liposomes using the thin-film hydration and
extrusion method.

Section 4: Signaling Pathways and Logical
Relationships

The primary role of 1,2-Didocos-13-enoyl phosphatidylcholine in a research context is as a
structural component of lipid bilayers rather than a direct modulator of specific signaling
pathways. Its influence is more on the physical properties of the membrane.

Logical Relationship for Handling and Preparation
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Caption: Logical workflow for the handling and application of 1,2-Didocos-13-enoyl
phosphatidylcholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b145845?utm_src=pdf-custom-synthesis
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI1aThtMzNiYjA2MXhoamM5c2ZkbTdtdnY2Yjl3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kxMTE2QUhfNDIzNS05NS00XzElMkMyLURpb2xlb3lsLVNuLWdseWNlcm8tMy1waG9zcGhvY2hvbGluZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTExMTZBSF80MjM1LTk1LTRfMSUyQzItRGlvbGVveWwtU24tZ2x5Y2Vyby0zLXBob3NwaG9jaG9saW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--d82e0c0793fad1cdd48f4b5b36143387ad0b1169/MetaSci_MSI1116AH_4235-95-4_1,2-Dioleoyl-Sn-glycero-3-phosphocholine.pdf
https://www.medchemexpress.com/1-2-dierucoyl-sn-glycero-3-phosphocholine.html
https://www.caymanchem.com/product/25728/1-2-dierucoyl-sn-glycero-3-pc
https://www.researchgate.net/post/Which-one-will-be-a-better-solvent-for-phospholipids-Chloroform-hexane-methanol-or-any-other
https://www.avantiresearch.com/en-gb/support-hub/faqs/solubilize-in-chloroform
https://www.sterlitech.com/blog/post/liposomes-structure-and-extrusion-introduction-method-and-application
https://www.benchchem.com/product/b145845#handling-and-storage-recommendations-for-1-2-didocos-13-enoyl-phosphatidylcholine
https://www.benchchem.com/product/b145845#handling-and-storage-recommendations-for-1-2-didocos-13-enoyl-phosphatidylcholine
https://www.benchchem.com/product/b145845#handling-and-storage-recommendations-for-1-2-didocos-13-enoyl-phosphatidylcholine
https://www.benchchem.com/product/b145845#handling-and-storage-recommendations-for-1-2-didocos-13-enoyl-phosphatidylcholine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145845?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem
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